1-phenyl-4-[3-(pyridin-4-yloxy)piperidin-1-yl]butane-1,4-dione

• IUPAC Name: 1-phenyl-4-(3-pyridin-4-yloxypiperidin-1-yl)butane-1,4-dione
• InChI: InChI=1S/C20H22N2O3/c23-19(16-5-2-1-3-6-16)8-9-20(24)22-14-4-7-18(15-22)25-17-10-12-21-13-11-17/h1-3,5-6,10-13,18H,4,7-9,14-15H2
• InChI Key: MDMARXVVOPOSGS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCC(=O)C2=CC=CC=C2)OC3=CC=NC=C3
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

1-Phenyl-4-[3-(pyridin-4-yloxy)piperidin-1-yl]butane-1,4-dione, commonly referred to as 1-Phenyl-4-Piperidin-3-yloxybutane-1,4-dione (PPB-1,4-Dione), is an organic compound with a variety of uses in the scientific research and laboratory setting. It is a substituted piperidine derivative and is used as a starting material for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used as a precursor for the synthesis of novel compounds for the study of biological and physiological effects.

Scientific Research Applications

PPB-1,4-Dione has a variety of applications in scientific research. It is used as a starting material for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used as a precursor for the synthesis of novel compounds for the study of biological and physiological effects. Furthermore, it has been used in the synthesis of a variety of peptide and peptidomimetic compounds, which can be used to study the effects of these compounds on various biological processes.

Mechanism of Action

The mechanism of action of PPB-1,4-Dione is not fully understood. However, it is believed to act as a prodrug, which is a compound that is converted into an active compound in the body. It is thought that the compound is converted into an active form in the body, which then binds to specific receptors and exerts its effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of PPB-1,4-Dione are not fully understood. However, it has been shown to have a variety of effects in laboratory studies. For example, it has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase. It has also been shown to have anti-inflammatory and anti-cancer effects in laboratory studies.

Advantages and Limitations for Lab Experiments

The main advantage of using PPB-1,4-Dione in laboratory experiments is its availability and ease of synthesis. It is a relatively inexpensive compound and is readily available. Additionally, the two-step synthesis process is relatively simple and can be easily performed in the laboratory. However, there are some limitations to using this compound in laboratory experiments. For example, the compound is not very soluble in water and can be difficult to work with in certain experiments.

Future Directions

For research involving PPB-1,4-Dione include further investigation into its mechanism of action, as well as its potential applications in the pharmaceutical and agrochemical industries. Additionally, further research is needed to explore the potential uses of the compound in the treatment of various diseases and conditions, such as cancer and inflammation. Finally, further research is needed to explore the potential of the compound to be used as a starting material for the synthesis of novel compounds for the study of biological and physiological effects.

Synthesis Methods

The synthesis of PPB-1,4-Dione is typically achieved through a two-step process. The first step involves the reaction of piperidine with 4-chloro-3-formylpyridine, which yields the intermediate product 4-chloro-3-(pyridin-4-yloxy)piperidin-1-yl acetate. This intermediate product is then reacted with phenylboronic acid in the presence of a base to form the desired product, 1-Phenyl-4-[3-(pyridin-4-yloxy)piperidin-1-yl]butane-1,4-dione.